N-(3,5-dichloro-4-fluorophenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide

• IUPAC Name: N-(3,5-dichloro-4-fluorophenyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H15Cl2FN2O2/c1-2-13(21)20-5-3-9(4-6-20)15(22)19-10-7-11(16)14(18)12(17)8-10/h2,7-9H,1,3-6H2,(H,19,22)
• InChI Key: VFHXMSCYHZMNMS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NC2=CC(=C(C(=C2)Cl)F)Cl
• Molecular Formula: C15H15Cl2FN2O2
• Molecular Weight: 345.2 g/mol

Description

N-(3,5-dichloro-4-fluorophenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide, also known as DFP-10825, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of piperidine carboxamides and has been studied for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of N-(3,5-dichloro-4-fluorophenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the cholinergic, dopaminergic, and glutamatergic systems. It has been shown to inhibit acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, leading to increased levels of acetylcholine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased levels of acetylcholine in the brain, reduced inflammation, and improved cognitive function. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,5-dichloro-4-fluorophenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide is its potential as a therapeutic agent for various neurological disorders. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(3,5-dichloro-4-fluorophenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide, including:
1. Further studies to fully understand its mechanism of action and potential therapeutic applications.
2. Development of more efficient synthesis methods for this compound.
3. Investigation of its potential as a treatment for other neurological disorders, such as Huntington's disease and multiple sclerosis.
4. Exploration of its potential as a cognitive enhancer in healthy individuals.
5. Investigation of its potential as a neuroprotective agent in traumatic brain injury and stroke.

Synthesis Methods

The synthesis of N-(3,5-dichloro-4-fluorophenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide involves several steps, including the reaction of 3,5-dichloro-4-fluoroaniline with propionyl chloride to form N-(3,5-dichloro-4-fluorophenyl)propionamide. This intermediate is then reacted with piperidine-4-carboxylic acid to obtain the final product, this compound.

Scientific Research Applications

N-(3,5-dichloro-4-fluorophenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide has been studied for its potential use as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have neuroprotective and anti-inflammatory effects, making it a promising candidate for the treatment of these conditions.